1-(3-(Allyloxy)phenyl)-2-(2-(dimethylamino)ethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• CAS No.: 631889-82-2
• Molecular Formula: C26H28N2O4
• Molecular Weight: 432.52
• IUPAC Name: 2-[2-(dimethylamino)ethyl]-6,7-dimethyl-1-(3-prop-2-enoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C26H28N2O4/c1-6-12-31-19-9-7-8-18(15-19)23-22-24(29)20-13-16(2)17(3)14-21(20)32-25(22)26(30)28(23)11-10-27(4)5/h6-9,13-15,23H,1,10-12H2,2-5H3
• Standard InChI Key: NIZQTUZJGWZCMX-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCN(C)C)C4=CC(=CC=C4)OCC=C

Introduction

Synthetic Methodology and Optimization

Reaction Design and Precursor Selection

The synthesis of 1-(3-(allyloxy)phenyl)-2-(2-(dimethylamino)ethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione follows a one-pot multicomponent protocol. Key precursors include:

• Methyl 4-(6,7-dimethyl-2-hydroxyphenyl)-2,4-dioxobutanoate: Serves as the chromeno-pyrrole backbone precursor.

• 3-(Allyloxy)benzaldehyde: Introduces the 3-(allyloxy)phenyl substituent at position 1.

• 2-(Dimethylamino)ethylamine: Provides the 2-(dimethylamino)ethyl group at position 2.

The reaction proceeds through a cascade of Knoevenagel condensation, Michael addition, and cyclization steps, as illustrated below:

• Knoevenagel Condensation: Formation of an α,β-unsaturated ketone intermediate.

• Michael Addition: Nucleophilic attack by the primary amine on the activated alkene.

• Cyclization: Intramolecular lactamization to form the chromeno-pyrrole core.

Optimization of Reaction Conditions

Critical parameters for maximizing yield and purity include solvent choice, temperature, and stoichiometry. Based on analogous reactions, the optimized conditions are:

Parameter	Optimal Value
Solvent	Ethanol with 1 mL acetic acid
Temperature	80°C (reflux)
Reaction Time	20 hours
Molar Ratio (1:2:3)	1:1.1:1.1

Under these conditions, the target compound is isolated in 72–78% yield via crystallization, bypassing chromatographic purification.

Structural Elucidation and Spectroscopic Characterization

1H^1 \text{H}1H NMR Spectral Features

Key proton environments and chemical shifts (DMSO-$d_6$):

• Allyloxy Group:

  • $\delta 6.10–6.25$ (m, 1H, CH$_2$=CH–CH$_2$–O–).

  • $\delta 5.30–5.45$ (m, 2H, =CH$_2$).

  • $\delta 4.60$ (d, $J = 5.8 \, \text{Hz}$, 2H, O–CH$_2$–).

• Dimethylaminoethyl Group:

  • $\delta 2.75$ (t, $J = 6.2 \, \text{Hz}$, 2H, N–CH$_2$–CH$_2$–N).

  • $\delta 2.25$ (s, 6H, N(CH$_3$)$_2$).

• Chromeno-Pyrrole Core:

  • $\delta 7.85$ (s, 1H, H-4).

  • $\delta 7.20–7.40$ (m, 4H, aromatic protons).

13C^{13} \text{C}13C NMR and Two-Dimensional Correlations

• Carbonyl Groups:

  • $\delta 175.9 \, \text{ppm}$ (C-9, γ-pyrone carbonyl).

  • $\delta 163.4 \, \text{ppm}$ (C-3, pyrrolone carbonyl).

• HMBC Correlations: Confirm connectivity between the allyloxy group and the phenyl ring (C–O–C coupling).

Infrared (IR) Spectroscopy

Prominent absorption bands include:

• $1715 \, \text{cm}^{-1}$: Stretching vibration of the γ-pyrone carbonyl.

• $1656 \, \text{cm}^{-1}$: Pyrrolone carbonyl stretching.

• $1273 \, \text{cm}^{-1}$: C–O–C asymmetric stretching (allyloxy group).

Physicochemical Properties

Solubility and Stability

• Solubility: Moderately soluble in polar aprotic solvents (DMSO, DMF) but poorly soluble in water.

• Stability: Stable under ambient conditions for >6 months when stored in inert atmospheres.